N-cyclopropyl-2-((difluoromethyl)sulfonyl)-N-(thiophen-3-ylmethyl)benzamide

• IUPAC Name: N-cyclopropyl-2-(difluoromethylsulfonyl)-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C16H15F2NO3S2/c17-16(18)24(21,22)14-4-2-1-3-13(14)15(20)19(12-5-6-12)9-11-7-8-23-10-11/h1-4,7-8,10,12,16H,5-6,9H2
• InChI Key: YVYNQAZTFKMAJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)C(=O)C3=CC=CC=C3S(=O)(=O)C(F)F
• Molecular Formula: C16H15F2NO3S2
• Molecular Weight: 371.4 g/mol

Description

N-cyclopropyl-2-((difluoromethyl)sulfonyl)-N-(thiophen-3-ylmethyl)benzamide, also known as CPI-444, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications.

Scientific Research Applications

Carbonic Anhydrase Inhibitors

Compounds like aromatic sulfonamides have been studied for their role as inhibitors of carbonic anhydrases, enzymes pivotal in regulating pH and CO2 transport in biological systems. A study by Supuran et al. (2013) demonstrated that aromatic sulfonamides could inhibit several carbonic anhydrase isoforms, suggesting potential applications in treating diseases where these enzymes are dysregulated (Supuran, Maresca, Gregáň, & Remko, 2013).

Anticancer Applications

The synthesis and biological evaluation of phenylaminosulfanyl-1,4-naphthoquinone derivatives have highlighted the anticancer potential of sulfonamide compounds. Ravichandiran et al. (2019) found that these derivatives exhibited potent cytotoxic activity against various human cancer cell lines, indicating their use in developing new cancer therapies (Ravichandiran, Subramaniyan, Kim, Kim, Park, Shim, & Yoo, 2019).

Photocatalytic Applications

The photocatalytic difluoromethylation and cyclization of N-arylacrylamides, using difluoromethyl benzo[d]-thiazol-2-yl sulfone, offer a novel pathway for synthesizing CF2H-containing oxindoles. Zhu, You, & Li (2019) explored this method under mild conditions, paving the way for innovative synthetic routes in organic chemistry (Zhu, You, & Li, 2019).

Polyimide Films

Polyimide films synthesized from various diamine monomers, including those with sulfone groups, have been investigated for their thermal and mechanical properties. Jeon, Kwac, Kim, & Chang (2022) studied these films for applications requiring high performance and transparency, such as in electronics and aerospace (Jeon, Kwac, Kim, & Chang, 2022).

Mechanochemical Synthesis

Mechanochemistry has been applied to the synthesis of sulfonyl-(thio)ureas, including pharmaceutically relevant compounds. Tan, Štrukil, Mottillo, & Friščić (2014) demonstrated this approach for producing anti-diabetic drugs, showcasing an efficient, solvent-free synthetic method (Tan, Štrukil, Mottillo, & Friščić, 2014).